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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of Allyl
(3-methylbutoxy)acetate, a compound of interest in various chemical and industrial
applications.

Molecular Structure and Identity

Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is an ester with the IUPAC
name prop-2-enyl 2-(3-methylbutoxy)acetate.[1] Its chemical identity is well-established with
the CAS Number 67634-00-8 and EINECS number 266-803-5.[2][3] This compound is
recognized for its potent fruity and green aroma, often with a pineapple-like profile, leading to
its use in the fragrance and flavor industries.[4] It appears as a clear, colorless liquid.[5]

The molecular structure consists of an allyl group attached to an acetate unit, which is further
substituted with a 3-methylbutoxy group. The canonical SMILES representation of the molecule
is CC(C)CCOCC(=0)0CC=C.[1][6]

Quantitative Molecular Data

The key quantitative data for Allyl (3-methylbutoxy)acetate are summarized in the table
below for ease of reference and comparison.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1266693?utm_src=pdf-interest
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.prodasynth.com/index.php/en/producto/605/ALLYL+AMYL+GLYCOLATE
https://www.scentspiracy.com/fragrance-ingredients/p/allyl-amyl-glycolate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://pubchem.ncbi.nlm.nih.gov/compound/106729
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907087607348152
https://www.benchchem.com/product/b1266693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C10H1803 [LI210314161r 7181101
Molecular Weight 186.25 g/mol (1121141171

Density 0.937 g/mL at 25 °C [51[7]

Boiling Point 206-226 °C [51[7]

Flash Point 94 °C (201.2 °F) 2]

Refractive Index 1.428 - 1.433 at 20°C [2][3]

Molecular Visualization

To facilitate a deeper understanding of the compound's structure, a 2D diagram generated
using the Graphviz DOT language is provided below. This visualization clearly illustrates the
connectivity of the atoms within the Allyl (3-methylbutoxy)acetate molecule.

2D Structure of Allyl (3-methylbutoxy)acetate

Experimental Protocols and Signaling Pathways

Currently, there is a lack of extensive publicly available research on specific signaling pathways
or complex experimental workflows directly involving Allyl (3-methylbutoxy)acetate. Its
primary application appears to be in the fields of perfumery and as a flavoring agent.[4]
Toxicological studies have been conducted, with a reported median lethal concentration (LC50)
of 0.43 mg/L in rats after a 4-hour exposure.[5] However, detailed experimental protocols for
these studies are not readily available in the public domain.

Should further research emerge detailing its biological interactions or novel applications, this
guide will be updated to include relevant experimental methodologies and pathway diagrams.
At present, the core technical data is centered on its chemical and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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